Cas no 1461713-73-4 (ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate)

• Product Name: ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate
• CAS No: 1461713-73-4
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 5054532
• PubChem ID: 75480731
• Update Time: 2025-11-03

ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate
• ethyl 3-methyl-1-phenylpyrazolo[3,4-b]pyridine-6-carboxylate
• ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate

• Inchi： 1S/C16H15N3O2/c1-3-21-16(20)14-10-9-13-11(2)18-19(15(13)17-14)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key： UCQRXYJZDGBOBA-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C2C(C)=NN(C3C=CC=CC=3)C2=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 3.4
• Topological Polar Surface Area: 57

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 390.0±42.0 °C at 760 mmHg
• Flash Point: 189.7±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl 3-methyl-1-phenyl-1H-pyrazolo3,4-bpyridine-6-carboxylate

Introduction to Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate (CAS No. 1461713-73-4)

Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate (CAS No. 1461713-73-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolo[3,4-b]pyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular structure of Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate features a fused ring system consisting of a pyrazole ring and a pyridine ring, which is further functionalized with an ethyl ester group at the 6-position. This unique arrangement of functional groups makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in pyrazolo[3,4-b]pyridine derivatives due to their potential pharmacological properties. These compounds have been reported to exhibit various biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The presence of both methyl and phenyl substituents in the structure of Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate contributes to its unique chemical profile and may enhance its biological activity.

One of the most compelling aspects of this compound is its potential as a scaffold for the development of novel therapeutic agents. The pyrazolo[3,4-b]pyridine core is known to interact with multiple biological targets, making it an attractive platform for drug design. Researchers have been exploring various modifications of this scaffold to optimize its pharmacokinetic properties and improve its efficacy.

Recent studies have demonstrated that derivatives of pyrazolo[3,4-b]pyridine can modulate key signaling pathways involved in diseases such as cancer and inflammation. For instance, some derivatives have shown inhibitory effects on enzymes like kinases, which are crucial in cell proliferation and survival. The compound Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate may also exhibit similar effects, although further research is needed to fully elucidate its mechanism of action.

The synthesis of Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethyl ester group at the 6-position of the pyrazolo[3,4-b]pyridine core is particularly critical, as it can influence the compound's solubility, bioavailability, and overall biological activity.

In addition to its potential therapeutic applications, Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate may also serve as a valuable intermediate in the synthesis of more complex molecules. Its unique structure and functional groups make it a versatile building block for the development of novel compounds with tailored properties.

The field of medicinal chemistry continues to evolve rapidly, and compounds like Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate are at the forefront of this innovation. As research progresses, new applications and uses for this compound are likely to emerge, further solidifying its importance in pharmaceutical development.

In conclusion, Ethyl 3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-6-carboxylate (CAS No. 1461713-73-4) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and potential biological activities make it a promising candidate for further research and development. As scientists continue to explore its properties and applications, this compound is poised to play a crucial role in the discovery and creation of new therapeutic agents.